Cas no 68766-96-1 ((R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone)

(R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone structure
68766-96-1 structure
Product name:(R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone
CAS No:68766-96-1
MF:C7H11NO3
MW:157.167142152786
MDL:MFCD00010848
CID:58855
PubChem ID:643508

(R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • (R)-Ethyl 5-oxopyrrolidine-2-carboxylate
    • D-(-)-Pyroglutamic acid ethyl ester
    • Ethyl (R)-(-)-2-pyrrolidone-5-carboxylate
    • (R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone
    • Ethyl D-(-)-pyroglutamate
    • D-pyr-Oet
    • Ethyl (R)-()-2-pyrrolidone-5-carboxylate
    • H-D-Pyr-Oet
    • D-PyroglutaMic acid ethyl ester
    • ethyl (2R)-5-oxopyrrolidine-2-carboxylate
    • SCHEMBL80480
    • DS-15313
    • ethyl (R)-5-oxopyrrolidine-2-carboxylate
    • MFCD00010848
    • QYJOOVQLTTVTJY-RXMQYKEDSA-N
    • (R)-ethyl 5-oxo-pyrrolidine-2-carboxylate
    • D-Pyroglutamic acid ethyl ester, puriss., >=99.0% (sum of enantiomers, HPLC)
    • CS-W002063
    • (R)-5-oxo-pyrrolidine-2-carboxylic acid ethyl ester
    • D-proline, 5-oxo-, ethyl ester
    • BP-12289
    • D-Pyroglutamic ethyl ester
    • InChI=1/C7H11NO3/c1-2-11-7(10)5-3-4-6(9)8-5/h5H,2-4H2,1H3,(H,8,9)/t5-/m1/s
    • EN300-2989562
    • ethyl(R)-5-oxopyrrolidine-2-carboxylate
    • (R)-ethyl 5-oxopyrrolidin-2-carboxylate
    • Ethyl (R)-(-)-2-pyrrolidone-5-carboxylate, 98%
    • 5-Oxo-2-pyrrolidine-carboxylic acid, ethyl ester
    • D-PyrOEt
    • AMY25307
    • ethyl 5-oxo-D-prolinate
    • AKOS005256916
    • (R)-5-Oxopyrrolidine-2-carboxylic Acid Ethyl Ester
    • 68766-96-1
    • 5-Oxo-D-proline Ethyl Ester
    • J-300312
    • 5-Oxo-D-proline Ethyl Ester; (R)-5-Oxopyrrolidine-2-carboxylic Acid Ethyl Ester;
    • Ethyl(R)-(-)-2-pyrrolidone-5-carboxylate
    • Ethyl (R)-(?)-2-pyrrolidone-5-carboxylate
    • DB-007460
    • MDL： MFCD00010848
    • Inchi： InChI=1S/C7H11NO3/c1-2-11-7(10)5-3-4-6(9)8-5/h5H,2-4H2,1H3,(H,8,9)
    • InChI Key： QYJOOVQLTTVTJY-RXMQYKEDSA-N
    • SMILES： O=C1NC(C(OCC)=O)CC1

Computed Properties

  • Exact Mass: 157.07400
  • Monoisotopic Mass: 157.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.1
  • Tautomer Count: 3
  • Topological Polar Surface Area: 55.4A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2483 (rough estimate)
  • Melting Point: 49-53 °C (lit.)
  • Boiling Point: 176 °C/12 mmHg(lit.)
  • Flash Point: Fahrenheit: >235.4 ° f
    Celsius: >113 ° c
  • Refractive Index: n20/D 1.478(lit.)
  • PSA: 55.40000
  • LogP: 0.15690
  • Optical Activity: [α]/D −4.0±1°, c = 10 in ethanol
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C
  • Specific Rotation: 3.5 º (c=5, H2O)

(R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone Security Information

  • Signal Word：warning
  • Hazard Statement： H303+H313+H333
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26-S37/39
  • FLUKA BRAND F CODES：3-10
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Store at 4 ° C, -4 ° C is better
  • Safety Term：S26;S37/39

(R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB152271-500 g
H-D-Pyr-OEt, 95%; .
 68766-96-1 95%
500 g
 €600.40 2023-07-20
Ambeed
A170025-10g
H-D-Pyr-OEt
 68766-96-1 97%
10g
 $9.0 2025-02-25
Enamine
EN300-2989562-2.5g
ethyl (2R)-5-oxopyrrolidine-2-carboxylate
 68766-96-1 95.0%
2.5g
 $25.0 2025-03-19
Fluorochem
091504-1g
D-PyrOEt
 68766-96-1 95%
1g
 ￡10.00 2022-03-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E821945-200mg
Ethyl D-(-)-pyroglutamate
 68766-96-1 98%
200mg
 ￥29.00 2022-01-14
TRC
E901275-500mg
(R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone
 68766-96-1
500mg
 $57.00 2023-05-18
Apollo Scientific
OR322498-5g
Ethyl (R)-(-)-2-pyrrolidone-5-carboxylate
 68766-96-1 97%
5g
 £35.00 2023-08-31
abcr
AB152271-25 g
H-D-Pyr-OEt, 95%; .
 68766-96-1 95%
25 g
 €102.70 2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E821945-5g
Ethyl D-(-)-pyroglutamate
 68766-96-1 98%
5g
 ￥113.00 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E821945-25g
Ethyl D-(-)-pyroglutamate
 68766-96-1 98%
25g
 ￥377.00 2022-01-14

(R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone Production Method

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Amadis Chemical Company Limited
(CAS:68766-96-1)(R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone
A836243
Purity:99%
Quantity:500g
Price ($):265.0